Cas no 5873-20-1 (2-Naphthalenesulfonicacid,7-[(aminocarbonyl)amino]-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2))

• Product Name: 2-Naphthalenesulfonicacid,7-[(aminocarbonyl)amino]-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2)
• CAS No: 5873-20-1
• MF: C₂₃H₁₆N₆Na₂O₈S₂
• MW: 614.518083572388
• CID: 375809
• PubChem ID: 135755581
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid,7-[(aminocarbonyl)amino]-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,7-[(aminocarbonyl)amino]-4-hydroxy-3-[2-[4-[2-(4-sulfophenyl)diazenyl]phenyl]diazenyl]-,sodium salt (1:2)
• disodium 7-[(aminocarbonyl)amino]-4-hydroxy-3-[[4-[(4-sulphonatophenyl)azo]phenyl]azo]naphthalene-2-sulphonate
• disodium,(3E)-7-(carbamoylamino)-4-oxo-3-[[4-[(4-sulfonatophenyl)diazenyl]phenyl]hydrazinylidene]naphthalene-2-sulfonate
• 2-Naphthalenesulfonic acid, 7-((aminocarbonyl)amino)-4-hydroxy-3-((4-((4-sulfophenyl)azo)phenyl)azo)-, disodium salt
• disodium (3E)-7-(carbamoylamino)-4-oxo-3-(2-{4-[(E)-(4-sulfonatophenyl)diazenyl]phenyl}hydrazinylidene)-3,4-dihydronaphthalene-2-sulfonate
• Disodium 7-((aminocarbonyl)amino)-4-hydroxy-3-((4-((4-sulphonatophenyl)azo)phenyl)azo)naphthalene-2-sulphonate
• Dianil Fast Red 6BL
• Disodium 7-[(aminocarbonyl)amino]-4-hydroxy-3-[[4-[(4-sulfonatophenyl)azo]phenyl]azo]naphthalene-2-sulfonate
• DTXSID4031859
• 5873-20-1
• NS00046073
• EINECS 227-530-7

• Inchi： 1S/C23H18N6O8S2.2Na/c24-23(31)25-17-7-10-19-13(11-17)12-20(39(35,36)37)21(22(19)30)29-28-15-3-1-14(2-4-15)26-27-16-5-8-18(9-6-16)38(32,33)34;;/h1-12,30H,(H3,24,25,31)(H,32,33,34)(H,35,36,37);;/q;2*+1/p-2/b27-26+,29-28+;;
• InChI Key： UCIAVFMGTWNMHG-AESVWCPUSA-L
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)NC(N)=O)O)/N=N/C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)S(=O)(=O)[O-])(=O)(=O)[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 614.02688
• Monoisotopic Mass: 614.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 5
• Complexity: 1210
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 66
• XLogP3: nothing
• Topological Polar Surface Area: 253A^2

Experimental Properties

• PSA: 239.19